Methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate

• IUPAC Name: methyl (E)-4-oxo-4-[4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl]but-2-enoate
• InChI: InChI=1S/C16H18F3N3O3/c1-25-15(24)6-5-14(23)22-8-2-7-21(9-10-22)13-4-3-12(11-20-13)16(17,18)19/h3-6,11H,2,7-10H2,1H3/b6-5+
• InChI Key: JPLZLGIWXWVWRP-AATRIKPKSA-N
• Canonical SMILES: COC(=O)C=CC(=O)N1CCCN(CC1)C2=NC=C(C=C2)C(F)(F)F
• Isomeric SMILES: COC(=O)/C=C/C(=O)N1CCCN(CC1)C2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H18F3N3O3
• Molecular Weight: 357.33 g/mol
• CAS No.: 2411327-50-7

Description

The compound is a complex organic molecule that contains a trifluoromethylpyridine (TFMP) group. TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives has been increasing steadily in the last 30 years. The researchers explain that this is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Physical and Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in TFMP derivatives are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, the development of new TFMP derivatives and the exploration of their potential applications are expected to continue in the future.